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Compound of Interest

Compound Name: 2'-Iodoacetophenone

Cat. No.: B1295891 Get Quote

For Immediate Implementation: This guide provides critical safety and logistical information for

researchers, scientists, and drug development professionals handling 2'-Iodoacetophenone.

Adherence to these protocols is essential for ensuring a safe laboratory environment and

proper disposal of hazardous materials.

Essential Safety and Personal Protective Equipment
(PPE)
When handling 2'-Iodoacetophenone, a comprehensive approach to personal protection is

mandatory to mitigate risks of exposure. This chemical is classified as harmful if swallowed or

inhaled, causes skin irritation, and can lead to serious eye irritation.[1][2] The following

personal protective equipment must be worn at all times:

Eye Protection: Chemical safety goggles or a full-face shield are required.[3][4] Standard

safety glasses are not sufficient.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to

prevent skin contact.[4] Gloves should be inspected before use and changed frequently,

especially if contaminated.

Body Protection: A laboratory coat is necessary to protect against splashes and spills.[3] For

procedures with a higher risk of significant exposure, a chemical-resistant apron or suit

should be considered.
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Respiratory Protection: All handling of 2'-Iodoacetophenone should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of

vapors or dust.[1][3] If a fume hood is not available, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors is required.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for 2'-Iodoacetophenone, providing a

quick reference for its physical and chemical properties.

Property Value Source

Molecular Formula C8H7IO [6][7]

Molecular Weight 246.05 g/mol [6][7]

Appearance Clear yellow liquid or solid [7][8][9]

Density 1.72 g/mL at 25 °C [7][10]

Refractive Index n20/D 1.618 [7][10]

Boiling Point 139-140 °C at 12 mmHg [7]

Flash Point >110 °C (>230 °F) [9]

Experimental Protocols: Safe Handling and Disposal
Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of any unnecessary items. Assemble all

necessary equipment and reagents.

Personal Protective Equipment (PPE): Don the required PPE as outlined above.

Weighing and Transfer: Conduct all weighing and transferring of 2'-Iodoacetophenone
within the chemical fume hood. Use a spatula for solids and a calibrated pipette or syringe

for liquids. Avoid generating dust or aerosols.
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Reaction Setup: If using in a reaction, ensure the apparatus is securely clamped and that

any potential pressure buildup can be safely vented.

Post-Handling: After handling, decontaminate all surfaces and equipment that may have

come into contact with the chemical. Wash hands thoroughly with soap and water.[4]

Disposal Plan: Step-by-Step Waste Management

Waste Segregation: All waste contaminated with 2'-Iodoacetophenone, including empty

containers, used PPE, and reaction byproducts, must be collected in a designated

hazardous waste container.[3] Do not mix with other waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.[3]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "2'-Iodoacetophenone," and any other information required by your

institution.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.[3]

Pickup and Disposal: Arrange for the disposal of the hazardous waste through your

institution's EHS department. Follow all local, state, and federal regulations for hazardous

waste disposal.[11]

Emergency Procedures: Spills and Accidental
Exposure
In Case of a Spill:

Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated, if it can be done safely.

Contain: For small spills, use an inert absorbent material like sand or vermiculite to contain

the spill.[1]
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Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed container for hazardous waste disposal.

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

In Case of Accidental Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][4] Seek immediate medical

attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

thoroughly with soap and plenty of water.[4][12] Seek medical attention if irritation persists.[4]

Inhalation: Move the individual to fresh air.[3][4] If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[3] Seek immediate

medical attention.[1][3]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2'-Iodoacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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